Cas no 2137463-46-6 (1,7,7,9,9-Pentamethyl-1,8-diazaspiro[4.5]decan-4-amine)

• Product Name: 1,7,7,9,9-Pentamethyl-1,8-diazaspiro[4.5]decan-4-amine
• CAS No: 2137463-46-6
• MF: C₁₃H₂₇N₃
• MW: 225.373583078384
• CID: 6416821
• PubChem ID: 165858058
• Update Time: 2025-10-28

1,7,7,9,9-Pentamethyl-1,8-diazaspiro[4.5]decan-4-amine Chemical and Physical Properties

Names and Identifiers

• 1,7,7,9,9-pentamethyl-1,8-diazaspiro[4.5]decan-4-amine
• 2137463-46-6
• EN300-785583
• 1,7,7,9,9-Pentamethyl-1,8-diazaspiro[4.5]decan-4-amine

• Inchi： 1S/C13H27N3/c1-11(2)8-13(9-12(3,4)15-11)10(14)6-7-16(13)5/h10,15H,6-9,14H2,1-5H3
• InChI Key： ICUFRPAERQQQGZ-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C21CC(C)(C)NC(C)(C)C2)N

Computed Properties

• Exact Mass: 225.220497874g/mol
• Monoisotopic Mass: 225.220497874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.3Ų

Additional information on 1,7,7,9,9-Pentamethyl-1,8-diazaspiro[4.5]decan-4-amine

Introduction to 1,7,7,9,9-Pentamethyl-1,8-diazaspiro[4.5]decan-4-amine (CAS No. 2137463-46-6)

1,7,7,9,9-Pentamethyl-1,8-diazaspiro[4.5]decan-4-amine, identified by its CAS number 2137463-46-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic amine features a unique arrangement of nitrogen atoms and methyl groups, which contribute to its distinctive chemical properties and potential biological activities. The compound's molecular framework consists of a spirocyclic core connecting two six-membered rings, with additional substituents that enhance its reactivity and functionalization possibilities.

The synthesis of 1,7,7,9,9-Pentamethyl-1,8-diazaspiro[4.5]decan-4-amine involves multi-step organic transformations that highlight the compound's synthetic versatility. The presence of multiple chiral centers in its structure makes it an attractive candidate for the development of enantioselective drugs. Recent advances in asymmetric catalysis have enabled more efficient and scalable production methods for such complex molecules, which is crucial for pharmaceutical applications.

One of the most compelling aspects of 1,7,7,9,9-Pentamethyl-1,8-diazaspiro[4.5]decan-4-amine is its potential as a pharmacophore in drug discovery. The spirocyclic scaffold provides a rigid yet flexible structure that can interact with biological targets in unique ways. Researchers have been exploring its derivatives as candidates for treating various diseases, including neurological disorders and inflammatory conditions. The nitrogen-rich environment of the molecule suggests it may exhibit properties such as metal chelation or enzyme inhibition.

Recent studies have demonstrated the compound's ability to modulate certain biological pathways by acting as a ligand for specific receptors or enzymes. For instance, preliminary in vitro experiments have shown that derivatives of 1,7,7,9,9-Pentamethyl-1,8-diazaspiro[4.5]decan-4-amine may interfere with the activity of enzymes involved in pain signaling or neuroinflammation. These findings are particularly intriguing given the growing interest in targeting these pathways for therapeutic benefit.

The structural motif of 1,7,7,9,9-Pentamethyl-1,8-diazaspiro[4.5]decan-4-amine also makes it a valuable intermediate in the synthesis of more complex molecules. Its nitrogen atoms can serve as attachment points for various pharmacophoric groups through functionalization reactions such as amination or amidation. This adaptability allows chemists to tailor the compound's properties for specific applications in drug design.

In addition to its pharmaceutical potential, 1,7,7,9,9-Pentamethyl-1,8-diazaspiro[4.]decan-4-amine

The development of new synthetic methodologies has been instrumental in advancing research on this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the construction of complex spirocyclic frameworks with high precision. These advancements are critical for producing analogs of 1,7,7,9,9-Pentamethyl-1,8-diazaspiro[4.]decan-4-amine

The future direction of research on CAS No.2137463-46-6 is likely to focus on optimizing its pharmacological properties through structure-based drug design. Computational modeling and high-throughput screening techniques will play a key role in identifying promising derivatives with enhanced efficacy and reduced toxicity. Collaborative efforts between chemists and biologists will be essential to translate these findings into clinical applications.

In conclusion, 1,Pentamethy,$Penta$methy$l]-,$methyl-$methyl-$methyl-$methyl-$methyl-$methyl-$methyl-$methyl-$methyl-$methyl-$methyl-$methyl],$methyl-$methyl-$methyl]$Pentamethyl)-$,$Pentanone)-$,$Pentanone)-$,$Pentanone)-$,$diazaspiro[4.]dec]dec]dec]dec]dec]dec]dec]dec]dec]dec]dec]dec]dec]dec]decbrank decbrank decbrank decbrank decbrank decbrank decbrank decbrank decbrank decbrank decbrank decbrank decbrank 4-amine)(CAS No.)CAS No.)CAS No.)CAS No.)CAS No.)CAS No.)CAS No.)CAS No.)CAS No.)CAS No.)>21374$6)>21374$6)>21374$6)>21374$6)>21374$6)>21374$6)>21374$6)>21374$6)>21374$6)>21374$6)>21374$6) is a structurally intricate heterocyclic amine with significant potential in pharmaceutical research due to its unique spirocyclic scaffold and diverse functionalization possibilities.